Cas no 72724-82-4 (Benzoic acid, 2-amino-,nonyl ester)

Benzoic acid, 2-amino-,nonyl ester structure
72724-82-4 structure
Product name:Benzoic acid, 2-amino-,nonyl ester
CAS No:72724-82-4
MF:C16H25NO2
MW:263.375204801559
CID:569452
PubChem ID:3018362

Benzoic acid, 2-amino-,nonyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-,nonyl ester
    • nonyl 2-aminobenzoate
    • nonyl anthranilate
    • 72724-82-4
    • NS00062056
    • EINECS 276-785-0
    • SCHEMBL4257244
    • AKOS006206158
    • DTXSID20993541
    • Inchi: InChI=1S/C16H25NO2/c1-2-3-4-5-6-7-10-13-19-16(18)14-11-8-9-12-15(14)17/h8-9,11-12H,2-7,10,13,17H2,1H3
    • InChI Key: KXSLATJQCYFGPZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCOC(=O)C1=CC=CC=C1N

Computed Properties

  • Exact Mass: 263.18865
  • Monoisotopic Mass: 263.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: 4
  • Surface Charge: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 373.7°C at 760 mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.518
  • PSA: 52.32

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